Cas no 2680723-78-6 (4-Amino-4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate)

• Product Name: 4-Amino-4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
• CAS No: 2680723-78-6
• MF: C₈H₁₂F₃NO₃S
• MW: 259.245991706848
• CID: 5647552
• PubChem ID: 165906471
• Update Time: 2025-08-02

4-Amino-4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate
• EN300-28280548
• 2680723-78-6
• 4-Amino-4-methylcyclohex-1-en-1-yl trifluoromethanesulfonate

• Inchi： 1S/C8H12F3NO3S/c1-7(12)4-2-6(3-5-7)15-16(13,14)8(9,10)11/h2H,3-5,12H2,1H3
• InChI Key： FMWCCDKJMMBOKP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC(C)(CC1)N

Computed Properties

• Exact Mass: 259.04899890g/mol
• Monoisotopic Mass: 259.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8Ų